Cas no 1805176-29-7 (3-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 3-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1805176-29-7
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4844201
• Update Time: 2025-05-24

3-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-2-3-1-4(20-9(15,16)17)5(7(11)19)18-6(3)8(12,13)14/h1H,2H2
• InChI Key： QMWNFUZUIULZIR-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(=O)Cl)N=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2

Additional information on 3-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride

3-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride

The compound 3-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805176-29-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a trifluoromethoxy group, and a trifluoromethyl group, along with a carbonyl chloride moiety. The presence of these substituents imparts unique chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates the attachment of various functional groups. The bromomethyl group at the 3-position introduces reactivity, enabling the molecule to participate in nucleophilic substitution reactions. Meanwhile, the trifluoromethoxy group at the 5-position and the trifluoromethyl group at the 2-position contribute to electronic effects, enhancing the molecule's stability and reactivity in specific chemical environments. The carbonyl chloride group at the 6-position is highly reactive, making it an excellent electrophile in various coupling reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of organic electronics. Researchers have demonstrated that the unique combination of substituents on the pyridine ring can significantly influence the electronic properties of materials derived from this compound. For instance, its use as a building block in the synthesis of conjugated polymers has shown promise in improving charge transport properties, which are critical for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its role in materials science, this compound has also gained attention in medicinal chemistry. The trifluoromethoxy and trifluoromethyl groups are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Recent research has explored its use as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases. Its ability to undergo precise chemical transformations makes it an invaluable tool for constructing complex molecular architectures.

The synthesis of 3-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride involves a multi-step process that requires careful control over reaction conditions to ensure high yields and purity. Key steps include Friedel-Crafts alkylation for introducing substituents onto the pyridine ring and subsequent functionalization to install reactive groups like the carbonyl chloride moiety. The development of efficient synthetic routes has been an active area of research, with recent advancements focusing on green chemistry principles to minimize environmental impact.

From an analytical perspective, this compound has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided insights into its molecular structure and reactivity under different conditions. For example, NMR studies have revealed details about the electronic environment around each substituent, while MS analysis has confirmed its molecular formula and structural integrity.

In terms of applications, this compound is widely used as an intermediate in organic synthesis due to its versatility. Its ability to undergo nucleophilic substitution reactions makes it ideal for constructing libraries of compounds with diverse functionalities. Furthermore, its use in click chemistry has been explored, where it serves as a platform for rapid assembly of complex molecules with high precision.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals and reactivity patterns. These studies have provided valuable insights into its behavior during chemical transformations, enabling researchers to design more efficient synthetic pathways.

In conclusion, 3-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride is a versatile and highly functionalized compound with significant potential across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, contributing to advancements in materials science and medicinal chemistry. As research continues to uncover new applications and synthetic strategies for this compound, its role in driving innovation is expected to grow further.